Synthesis and reactivity of an anionic allenylidene complex†
Dalton Transactions Pub Date: 2018-01-08 DOI: 10.1039/C7DT04576J
Abstract
The reaction of [W(![[triple bond, length as m-dash]](https://www.rsc.org/images/entities/char_e002.gif)
CCCSiMe3)(CO)2(Tp*)] (Tp* = hydrotris(dimethylpyrazolyl)borate) with MeLi generates the first example of an anionic allenylidene complex Li[W(![[double bond, length as m-dash]](https://www.rsc.org/images/entities/char_e001.gif)
CCCMeSiMe3)(CO)2(Tp*)] which reacts with electrophiles (H+, Me+) at the β-carbon to afford vinylcarbyne (allylidyne) complexes [W(CCECMeSiMe3)(CO)2(Tp*)] (E = H, Me), and with bromine provides the unprecedented binuclear bis(carbyne) complex {C(CMeSiMe3)CW(CO)2(Tp*)}2via oxidative C–C coupling at the β-carbon.
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